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Compound of Interest

Compound Name: Cerium ammonium sulfate

Cat. No.: B13801578

An In-depth Technical Guide to Ceric Ammonium
Sulfate

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the core physical and chemical properties of
ceric ammonium sulfate, also known as cerium(lV) ammonium sulfate. It includes detailed
experimental protocols and key applications relevant to research and pharmaceutical
development.

Core Physical and Chemical Properties

Ceric ammonium sulfate is an inorganic compound and a powerful oxidizing agent.[1][2][3] Its
stability and high reactivity make it an indispensable reagent in both laboratory research and
industrial applications.[1][2] The presence of the ammonium ion provides greater stability and
solubility in dilute sulfuric acid compared to standard ceric sulfate salts.[2]

Physical Properties

The key physical characteristics of ceric ammonium sulfate are summarized in the table below.
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Property Value Source

Light yellow to orange
Appearance _ [1]2][4]
crystalline powder.

Molecular Formula (NHa4)4Ce(S04)4-2H20 [1]
Molecular Weight 632.55 g/mol [2][5]
Melting Point 130 °C (decomposes) [2][5]
Boiling Point 330 °C at 760 mmHg [2]

Soluble in water and dilute
sulfuric acid.[5][6][7][8]

Solubility ]
Insoluble in ethanol[5] and
glacial acetic acid.[9]
Odor Odorless [4115]

Chemical Properties

The chemical properties define the reactivity and utility of ceric ammonium sulfate, particularly
its function as a strong oxidizing agent.
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Property Value | Description Source
) Ammonium cerium(IV) sulfate
Chemical Name ) [10]
dihydrate
CAS Number 10378-47-9 [2][6]
Function Strong oxidizing agent. [11[3]
Redox Potential Approximately +1.44 V [10]

pH

1.2 (for a 100 g/L solution in
H20 at 20°C)

[2]

Decomposition

Decomposes on heating,
producing toxic fumes of sulfur
oxides (SOx), nitrogen oxides

(NOx), and ammonia.[4]

Stability

Solutions are stable and can

be heated for moderate

periods without decomposition.

[11] Must be stored in sealed
containers away from
moisture.[12]

Experimental Protocols

Accurate preparation and standardization of ceric ammonium sulfate solutions are critical for its

use as a primary standard in quantitative analysis, a practice known as cerimetry.[2]

Preparation of 0.1 M Ceric Ammonium Sulfate Solution

This protocol outlines the standard procedure for preparing a 0.1 M solution.

Methodology:

o Weighing: Accurately weigh approximately 65 g of ceric ammonium sulfate.[13][14][15]
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o Dissolution: In a suitable beaker, mix 30 ml of concentrated sulfuric acid with 500 ml of
purified water. Dissolve the ceric ammonium sulfate in this mixture, using gentle heat to aid
dissolution.[13][14][15][16]

e Cooling and Filtration: Allow the solution to cool to room temperature. If the solution is turbid,
filter it to remove any insoluble impurities.[13][14][15]

o Dilution: Transfer the clear solution to a 1000 ml volumetric flask and dilute to the mark with
purified water. Mix thoroughly.[13][14][15]

Standardization using Arsenic Trioxide

This is a widely accepted method for determining the precise molarity of the prepared solution.

Principle: Ceric ammonium sulfate is titrated against a primary standard, arsenic trioxide
(As203). The endpoint is detected using a redox indicator, ferroin sulfate, which changes color
from pink to pale blue.[13][14][16]

Methodology:

o Primary Standard Preparation: Accurately weigh about 0.2 g of arsenic trioxide (previously
dried at 105°C for one hour) and transfer it to a 500 ml conical flask.[13][14][16]

» Dissolution of Standard: Add 25 ml of an 8.0% w/v sodium hydroxide solution to the flask.
Swirl gently to dissolve the arsenic trioxide.[13][14]

» Acidification and Reagent Addition: Add 100 ml of water, followed by 30 ml of dilute sulfuric
acid.[13][14] Then, add 0.15 ml of osmic acid solution (as a catalyst) and 0.1 ml of ferroin
sulfate solution (as an indicator).[13][14]

« Titration: Titrate the prepared arsenic trioxide solution with the ceric ammonium sulfate
solution from a burette. Add the titrant slowly as the endpoint approaches.

o Endpoint Detection: The endpoint is reached when the pink color of the solution changes to a
very pale blue or yellowish-green.[13][14][16]

o Calculation: The molarity of the ceric ammonium sulfate solution is calculated using the
following equivalence:
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o 1 mlof 0.1 M ceric ammonium sulfate is equivalent to 0.004946 g of As203.[13][14]

Core Applications and Logical Workflows

Ceric ammonium sulfate is a versatile reagent with broad applications in analytical chemistry

and organic synthesis.[1][3]

Redox Titrations (Cerimetry)

As a primary standard, it is extensively used for the quantitative analysis of various reducing
agents like iron (Fe2*), copper, and ascorbic acid.[1][2] The workflow for such a titration is a
foundational analytical procedure.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://courseware.cutm.ac.in/wp-content/uploads/2020/06/CAS-PDF.pdf
https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-01-m_4718.html?m=1
https://chemiis.com/product/ceric-ammonium-sulphate/
https://www.chemimpex.com/products/30226
https://chemiis.com/product/ceric-ammonium-sulphate/
https://www.scimplify.com/ceric-ammonium-sulphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13801578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation Stage

Prepare 0.1M Ceric Prepare Analyte Solution
Ammonium Sulfate (CAS) (Reducing Agent)

\

Standardize CAS Solution
(e.g., with As205)

\\ 7
Titra&on Sta%/

Titrate Analyte with
Standardized CAS Solution
in presence of indicator

'

Detect Endpoint
(Color Change)

Analysis Stage

Record Volume
of CAS Used

Calculate Analyte
Concentration

Click to download full resolution via product page
Caption: General workflow for redox titration using ceric ammonium sulfate.

Organic Synthesis and Other Applications

In organic chemistry, ceric ammonium sulfate serves as a powerful and selective oxidizing
agent.[1][2] It is used in reactions such as the oxidation of alcohols to carbonyl compounds and
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the cleavage of ethers, which are crucial steps in the synthesis of pharmaceuticals and other
complex organic molecules.[3]
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Caption: Key application areas of ceric ammonium sulfate.

Its diverse applications also include roles in water treatment to remove impurities, as an etching
agent for integrated circuits, and as a precursor for preparing cerium oxide nanoparticles used
in catalysis.[1][3][5] This versatility makes it a compound of significant interest in both academic
research and industrial-scale drug development and manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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